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Compound of Interest

Compound Name: Pirisudanol dimaleate

Cat. No.: B1241568

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pirisudanol dimaleate is a nootropic agent that has been investigated for its potential
cognitive-enhancing effects. This technical guide provides a comprehensive overview of its
chemical structure, physicochemical properties, and known mechanisms of action. The
information presented herein is intended to serve as a foundational resource for researchers
and professionals involved in the study and development of neuropharmacological agents.
While extensive experimental data on Pirisudanol dimaleate is not widely available in publicly
accessible literature, this guide consolidates the existing knowledge and outlines standard
methodologies for its further investigation.

Chemical Identity and Structure

Pirisudanol dimaleate is the dimaleate salt of Pirisudanol. Pirisudanol itself is an ester of
pyridoxine (a form of vitamin B6) and deanol (dimethylaminoethanol). The salt formation with
maleic acid is intended to improve the compound's stability and bioavailability.

Chemical Structure:

The chemical structure of the parent compound, Pirisudanol, consists of a pyridoxine moiety
linked to a deanol succinate ester. In Pirisudanol dimaleate, two molecules of maleic acid
form a salt with the basic nitrogen atoms of the Pirisudanol molecule.
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IUPAC Name: bis((2)-but-2-enedioic acid);1-O-[2-(dimethylamino)ethyl] 4-O-[[5-hydroxy-4-
(hydroxymethyl)-6-methyl-3-pyridinyllmethyl] butanedioate[1]

Synonyms: Pyrisuccideanol dimaleate, Stivane, Mentis, Nadex|[1]

Physicochemical Properties

Quantitative experimental data for many physicochemical properties of Pirisudanol dimaleate
are not readily available in the literature. The following table summarizes the computed data
available from public chemical databases.

Property Value Source
Molecular Formula C24H32N2014 PubChem[1]
Molecular Weight 572.5 g/mol PubChem[1]
Hydrogen Bond Donor Count 6 PubChem[1]
Hydrogen Bond Acceptor

Count 16 PubChem[1]
Rotatable Bond Count 15 PubChem
Topological Polar Surface Area 258 A2 PubChem[1]
Heavy Atom Count 40 PubChem

Note: The above data are computationally generated and should be confirmed by experimental
analysis.

Synthesis

A detailed experimental protocol for the synthesis of Pirisudanol dimaleate is not explicitly
described in readily accessible scientific literature. However, the synthesis of the parent
compound, Pirisudanol, has been outlined. The formation of the dimaleate salt would typically
involve reacting the free base of Pirisudanol with two equivalents of maleic acid in a suitable
solvent, followed by crystallization.
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Logical Workflow for Pirisudanol Synthesis

The synthesis of Pirisudanol can be logically divided into two main branches that converge,
followed by a deprotection step.
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Caption: Logical workflow for the synthesis of Pirisudanol.
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Mechanism of Action

The precise mechanism of action of Pirisudanol dimaleate has not been fully elucidated, but it
is believed to be multifaceted, primarily affecting neurotransmitter systems and exhibiting
neuroprotective properties.

Modulation of Neurotransmitter Systems

Pirisudanol dimaleate is thought to enhance cognitive function by modulating the levels of key
neurotransmitters, particularly acetylcholine and dopamine. These neurotransmitters are crucial
for learning, memory, and attention. The proposed mechanism involves either increased
synthesis, enhanced release, or inhibition of reuptake of these neurotransmitters in the
synapse.

Antioxidant Properties

Oxidative stress is implicated in age-related cognitive decline and neurodegenerative diseases.
Pirisudanol dimaleate is reported to possess antioxidant properties, which may contribute to
its neuroprotective effects by neutralizing reactive oxygen species and reducing oxidative
damage to neurons.

Proposed Signaling Pathways

The following diagram illustrates the hypothesized signaling pathways influenced by
Pirisudanol dimaleate, leading to its cognitive-enhancing effects.
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Caption: Hypothesized signaling pathways of Pirisudanol dimaleate.

Experimental Protocols

Detailed experimental protocols for the characterization and evaluation of Pirisudanol
dimaleate are not widely published. The following sections outline standard methodologies that
would be appropriate for a thorough investigation of this compound.

Physicochemical Characterization
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Parameter Methodology

) ) Differential Scanning Calorimetry (DSC) or
Melting Point ) ) )
conventional melting point apparatus.

Equilibrium solubility method in various solvents
- (e.g., water, ethanol, DMSO) at controlled
Solubility o )
temperature, followed by quantification using

HPLC-UV.

K Potentiometric titration or UV-
pra .
spectrophotometric methods.

1H NMR, 13C NMR, Mass Spectrometry (MS),
Spectral Analysis and Infrared (IR) spectroscopy for structural

confirmation and purity assessment.

Pharmacological Evaluation

Assay Methodology

Radioligand binding assays using cell

membranes expressing target receptors (e.g.,
Receptor/Transporter Binding muscarinic acetylcholine receptors) or

transporters (e.g., dopamine transporter) to

determine binding affinity (Ki).

Assays to measure the inhibition of enzymes
Enzyme Inhibition involved in neurotransmitter metabolism (e.g.,

acetylcholinesterase).

In vitro assays such as the Oxygen Radical
Antioxidant C . Absorbance Capacity (ORAC) or DPPH (2,2-
ntioxidant Capaci
pacty diphenyl-1-picrylhydrazyl) assay to quantify

antioxidant activity.

In Vivo Evaluation
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Animal Model Methodology

Behavioral tests in rodents, such as the Morris
- water maze, passive avoidance test, or novel
Cognitive Enhancement ) . i
object recognition test, to assess learning and

memory.

Models of neurodegeneration (e.g.,
) scopolamine-induced amnesia) to evaluate the
Neuroprotection - _
compound's ability to protect against neuronal

damage and cognitive deficits.

Conclusion

Pirisudanol dimaleate is a nootropic agent with a plausible, albeit not fully characterized,
mechanism of action involving the modulation of key neurotransmitter systems and antioxidant
effects. This technical guide provides a summary of the available information and outlines a
roadmap for further research. A thorough experimental characterization of its physicochemical
properties and pharmacological activity is necessary to fully understand its therapeutic
potential. The provided logical workflows and hypothesized signaling pathways offer a
framework for future investigations into this and similar cognitive-enhancing compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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